Cas no 2171791-14-1 (1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro4.5decane)

• Product Name: 1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro4.5decane
• CAS No: 2171791-14-1
• MF: C₁₃H₂₅NOS
• MW: 243.408702611923
• CID: 6003787
• PubChem ID: 165839831
• Update Time: 2025-05-18

1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro4.5decane
• 1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro[4.5]decane
• EN300-1640532
• 2171791-14-1

• Inchi： 1S/C13H25NOS/c1-3-4-5-6-12-13(15-9-8-14-12)7-10-16-11(13)2/h11-12,14H,3-10H2,1-2H3
• InChI Key： RRUDBCSNANLBRB-UHFFFAOYSA-N
• SMILES： S1CCC2(C1C)C(CCCCC)NCCO2

Computed Properties

• Exact Mass: 243.16568559g/mol
• Monoisotopic Mass: 243.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.6Ų

Additional information on 1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro4.5decane

Introduction to 1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS No. 2171791-14-1)

1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro[4.5]decane (CAS No. 2171791-14-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential for various therapeutic applications. The spirocyclic framework, combined with the presence of a thioether and an amine group, confers distinct chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of 1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro[4.5]decane is composed of a spirocyclic core with a six-membered ring fused to a five-membered ring, featuring an oxygen atom, a sulfur atom, and a nitrogen atom. The presence of these heteroatoms imparts specific reactivity and stability characteristics to the molecule. The methyl and pentyl substituents further modulate the compound's physical properties, such as solubility and lipophilicity, which are crucial for its potential biological activity.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery due to their unique structural features and ability to interact with biological targets in novel ways. For instance, the spirocyclic scaffold has been shown to enhance the binding affinity and selectivity of small molecules towards specific protein targets. In the case of 1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro[4.5]decane, its spirocyclic structure may contribute to its ability to interact with specific receptors or enzymes, making it a promising lead compound for drug development.

The thioether group in 1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro[4.5]decane is particularly noteworthy due to its potential to form covalent bonds with cysteine residues in proteins. This property can be leveraged to design highly selective inhibitors or modulators of protein function. Recent research has demonstrated that thioether-containing compounds can effectively target cysteine residues in key enzymes involved in various disease pathways, such as kinases and proteases.

The amine group in the structure of 1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro[4.5]decane adds another layer of complexity to its chemical behavior. Amines are known for their ability to form hydrogen bonds and participate in electrostatic interactions, which can enhance the compound's binding affinity to biological targets. Additionally, the amine group can be derivatized through various chemical modifications, allowing for the fine-tuning of the compound's pharmacological properties.

In terms of pharmacological activity, preliminary studies have indicated that 1-methyl-10-pentyl-6-oxa-2-thia-9-azaspiro[4.5]decane exhibits promising anti-inflammatory and anti-cancer properties. In vitro assays have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells. These findings suggest that 1-methyl-10-pentyl-6-oxya-thiaza-spiro[4.5]decane may have therapeutic potential in treating inflammatory diseases and cancer.

To further explore the therapeutic potential of 1-methyl-10-pentyl-6-oxya-thiaza-spiro[4.5]decane, ongoing research is focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and molecular dynamics simulations are being employed to understand how this compound interacts with its target proteins and what structural features are critical for its biological activity.

Beyond its therapeutic applications, 1-methyl-10-pentyl-6-oxya-thiaza-spiro[4.5]decane also holds promise as a tool compound in chemical biology research. Its unique structure and functional groups make it an excellent candidate for probing specific biological processes or validating new drug targets. By using this compound as a probe, researchers can gain insights into the role of specific proteins or pathways in disease states.

In conclusion, 1-methyl-10-pentyl-6-oxya-thiaza-spiro[4.5]decane (CAS No. 2171791-14-) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure, thioether group, and amine functionality offer a combination of chemical properties that make it an attractive candidate for further development as a therapeutic agent or research tool.